Cas no 318284-21-8 (4-[(3,4-Dichloro-1-methyl-1H-pyrazol-5-yl)oxy]benzene-1-sulfonamide)
4-[(3,4-Dichloro-1-methyl-1H-pyrazol-5-yl)oxy]benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 318284-21-8
- 4-[(3,4-dichloro-1-methyl-1H-pyrazol-5-yl)oxy]benzene-1-sulfonamide
- 4-(4,5-dichloro-2-methyl-2H-pyrazol-3-yloxy)-benzenesulfonamide
- 4-(4,5-dichloro-2-methylpyrazol-3-yl)oxybenzenesulfonamide
- 5B-019
- FCNASFYQJBSRGE-UHFFFAOYSA-N
- AKOS005091842
- SCHEMBL958552
- 4-[(3,4-dichloro-1-methyl-1H-pyrazol-5-yl)oxy]benzenesulfonamide
- Oprea1_323415
- Benzenesulfonamide, 4-[(3,4-dichloro-1-methyl-1H-pyrazol-5-yl)oxy]-
- 4-[(3,4-Dichloro-1-methyl-1H-pyrazol-5-yl)oxy]benzene-1-sulfonamide
-
- Inchi: 1S/C10H9Cl2N3O3S/c1-15-10(8(11)9(12)14-15)18-6-2-4-7(5-3-6)19(13,16)17/h2-5H,1H3,(H2,13,16,17)
- InChI Key: FCNASFYQJBSRGE-UHFFFAOYSA-N
- SMILES: ClC1C(=NN(C)C=1OC1C=CC(=CC=1)S(N)(=O)=O)Cl
Computed Properties
- Exact Mass: 320.9741677g/mol
- Monoisotopic Mass: 320.9741677g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 95.6Ų
4-[(3,4-Dichloro-1-methyl-1H-pyrazol-5-yl)oxy]benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676607-1mg |
4-((3,4-Dichloro-1-methyl-1H-pyrazol-5-yl)oxy)benzenesulfonamide |
318284-21-8 | 98% | 1mg |
¥464.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676607-2mg |
4-((3,4-Dichloro-1-methyl-1H-pyrazol-5-yl)oxy)benzenesulfonamide |
318284-21-8 | 98% | 2mg |
¥536.00 | 2024-08-02 |
4-[(3,4-Dichloro-1-methyl-1H-pyrazol-5-yl)oxy]benzene-1-sulfonamide Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 4-[(3,4-Dichloro-1-methyl-1H-pyrazol-5-yl)oxy]benzene-1-sulfonamide
4-[(3,4-Dichloro-1-methyl-1H-pyrazol-5-yl)oxy]benzene-1-sulfonamide: A Comprehensive Overview
The compound with CAS No. 318284-21-8, known as 4-[(3,4-dichloro-1-methyl-1H-pyrazol-5-yl)oxy]benzene-1-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrazole ring with a sulfonamide group, making it a promising candidate for various applications in drug discovery and materials science.
The molecular structure of this compound is characterized by a benzene ring substituted with a sulfonamide group at the 1-position and an oxy-linked pyrazole moiety at the 4-position. The pyrazole ring itself is further substituted with two chlorine atoms at the 3 and 4 positions and a methyl group at the 1 position. This arrangement of substituents contributes to the compound's unique electronic properties and reactivity. Recent studies have highlighted the importance of such heterocyclic compounds in modulating biological activities, particularly in the context of enzyme inhibition and receptor binding.
Recent research has focused on the synthesis and characterization of this compound, employing advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have enabled chemists to achieve higher yields and better control over the stereochemistry of the product. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the incorporation of chlorine atoms into the pyrazole ring significantly enhances the compound's stability and bioavailability.
In terms of pharmacological applications, this compound has shown potential as a lead molecule in the development of novel therapeutic agents. Preclinical studies have indicated that it exhibits selective inhibition against certain kinases, making it a promising candidate for anti-cancer drug development. Additionally, its ability to penetrate cellular membranes efficiently suggests that it could be effective in targeting intracellular pathogens.
The synthesis of this compound involves multiple steps, including the preparation of intermediates such as 3,4-dichloro-1-methylpyrazole and subsequent coupling reactions to form the final product. Researchers have explored various reaction conditions to optimize yield and purity, with particular emphasis on minimizing side reactions that could lead to byproducts. For example, the use of palladium catalysts in Suzuki-Miyaura coupling reactions has proven to be highly effective in constructing the necessary carbon-heteroatom bonds.
From an environmental perspective, this compound has been evaluated for its biodegradability and potential ecological impact. Studies conducted under simulated environmental conditions suggest that it undergoes slow degradation under aerobic conditions, with microbial activity playing a significant role in its transformation. However, further research is required to fully understand its long-term effects on ecosystems.
In conclusion, 4-[(3,4-dichloro-1-methyl-1H-pyrazol-5-yl)oxy]benzene-1-sulfonamide represents a fascinating example of how modern chemical synthesis can yield compounds with diverse functional groups and potential applications. Its unique structure, combined with recent advances in synthetic methodologies and pharmacological testing, positions it as a valuable tool in both academic research and industrial development.
318284-21-8 (4-[(3,4-Dichloro-1-methyl-1H-pyrazol-5-yl)oxy]benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)